2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O3/c1-4-29-22-21(17(3)26-29)27(15-20(30)25-19-12-10-16(2)11-13-19)24(32)28(23(22)31)14-18-8-6-5-7-9-18/h5-13H,4,14-15H2,1-3H3,(H,25,30)
• InChI Key: GSKYDWZWGJPDFF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol

Description

The description of a compound typically includes its molecular formula, structural formula, and IUPAC name. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of a compound is determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information on the arrangement of atoms in the molecule and the chemical bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, and the study of reaction mechanisms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Scientific Research Applications

Organic Synthesis

• Protodeboronation Reactions : Pinacol boronic esters, like our compound, serve as valuable building blocks in organic synthesis. Protodeboronation, although less explored, is an essential transformation. .

Heterocyclic Chemistry

• Imidazole Synthesis : Imidazoles are versatile heterocycles found in pharmaceuticals, agrochemicals, and materials. Researchers have developed N-heterocyclic carbene (NHC)-catalyzed protocols for synthesizing substituted imidazoles. .

Mechanism of Action

If the compound is a drug or a biologically active substance, its mechanism of action in the body would be studied. This can involve studying its interactions with biological molecules and its effects on biological systems.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicology studies. This can include studying the compound’s effects on cells and animals, and its potential to cause cancer or other diseases.

Future Directions

Future research on a compound can involve developing new synthetic routes, finding new applications for the compound, or studying its effects in more detail.